5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanylmethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12FN3S2/c1-15-10(13-14-11(15)16)7-17-6-8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key: QFKVPCAKZRUEGO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)CSCC2=CC=C(C=C2)F
• Molecular Formula: C11H12FN3S2
• Molecular Weight: 269.4 g/mol
• Solubility: 27.4 [ug/mL] (The mean of the results at pH 7.4)

Description

5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific research community. This compound is a derivative of 1,2,4-triazole, which is a five-membered heterocyclic compound that has a wide range of biological activities. The synthesis method of 5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is relatively simple, and it has been used for various scientific research applications.

Mechanism of Action

The mechanism of action of 5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases. The compound has been shown to have potent inhibitory effects on the activity of various kinases and proteases.
Biochemical and Physiological Effects:
5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease, and reduce the levels of oxidative stress in Parkinson's disease. The compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol in lab experiments include its high potency and selectivity towards certain enzymes and proteins. The compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, the limitations of using the compound include its potential toxicity and lack of specificity towards certain enzymes and proteins.

Future Directions

There are several future directions for the research on 5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol. One potential direction is the development of more potent and selective derivatives of the compound for the treatment of various diseases. Another direction is the investigation of the compound's potential use in combination with other drugs for synergistic effects. Additionally, the compound's mechanism of action could be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol can be achieved by the reaction of 4-fluorobenzyl chloride with 4-methyl-1H-1,2,4-triazole-3-thiol in the presence of a base such as sodium hydroxide. The reaction results in the formation of the desired compound with a yield of around 70%.

Scientific Research Applications

5-{[(4-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been extensively used for scientific research purposes. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been used as a tool for studying the mechanisms of action of various enzymes and proteins.